2-{1-[(Propan-2-yl)amino]ethyl}phenol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 2-[1-(propan-2-ylamino)ethyl]phenol
• InChI: InChI=1S/C11H17NO/c1-8(2)12-9(3)10-6-4-5-7-11(10)13/h4-9,12-13H,1-3H3
• InChI Key: IGBHXXQDYLTPIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C)C1=CC=CC=C1O

Description

2-{1-[(Propan-2-yl)amino]ethyl}phenol is a phenolic derivative characterized by a hydroxyl-substituted benzene ring (phenol) with an ethylamine side chain at the 2-position. The ethyl group is further substituted with an isopropylamino (-NH-CH(CH₃)₂) moiety. This structure confers unique physicochemical properties, including moderate acidity (due to the phenolic -OH group) and amphiphilicity from the polar amino group and hydrophobic isopropyl chain. The compound is of interest in pharmaceutical research due to its structural similarity to β-adrenergic receptor ligands, though its specific biological activity remains under investigation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-[(Propan-2-yl)amino]ethyl}phenol typically involves the reaction of 2-bromoethylbenzene with isopropylamine under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism, where the bromine atom is replaced by the isopropylamino group. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrogen bromide formed during the reaction.

Industrial Production Methods

In industrial settings, the production of 2-{1-[(Propan-2-yl)amino]ethyl}phenol can be scaled up using continuous flow reactors. These reactors allow for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-{1-[(Propan-2-yl)amino]ethyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The phenol group can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophilic aromatic substitution reactions typically require reagents like nitric acid (HNO3) for nitration, bromine (Br2) for bromination, and sulfuric acid (H2SO4) for sulfonation.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and alcohols.

Substitution: Nitro, bromo, and sulfonyl derivatives.

Scientific Research Applications

2-{1-[(Propan-2-yl)amino]ethyl}phenol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and analgesic properties.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of 2-{1-[(Propan-2-yl)amino]ethyl}phenol involves its interaction with specific molecular targets and pathways. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, while the isopropylamino group can enhance its lipophilicity and membrane permeability. These properties enable the compound to modulate various biological processes, such as enzyme activity and receptor binding.

Comparison with Similar Compounds

Compound E (Imp. E(EP)) :

• Structure: (2RS)-1-[2-(2-Methoxyethyl)-phenoxy]-3-[(1-methylethyl)amino]propan-2-ol
• Key Differences: Phenoxy vs. Phenol: The ether linkage (phenoxy) in Compound E reduces acidity compared to the phenolic -OH in the target compound.
• Pharmacological Relevance: Phenoxy derivatives like Compound E are common in β-blockers (e.g., propranolol), suggesting the target compound’s phenol group may reduce CNS activity but improve solubility .

Compound F (Imp. F(EP)) :

• Structure: (2RS)-1-[(1-Methylethyl)amino]-3-phenoxypropan-2-ol
• Synthetic Route: Synthesized via nucleophilic aromatic substitution, whereas the target compound may require reductive amination or alkylation of phenol precursors .

Marine Actinomycete Metabolites ()

4-(2-Hydroxyethyl)phenol (Compound 8):

• Structure: Phenol with a hydroxyethyl (-CH₂CH₂OH) substituent.
• Comparison: Hydroxyethyl vs. Aminoethyl: The hydroxyethyl group increases hydrogen-bonding capacity but lacks the basicity of the amino group in the target compound.

Amino Alcohol Derivatives ()

1-[(1-Methylethyl)amino]-3-[2-(2-propenyl)phenoxy]-2-propanol ():

• Structure: Propanolamine core with phenoxy and isopropylamino groups.
• Pharmacokinetics: The propenyl group may increase metabolic stability via reduced oxidation susceptibility .

2-Propanol, 1-amino-3-[(2,5-dimethylphenyl)amino] ():

• Structure: Secondary amine with dimethylphenyl and amino-propanol groups.
• Comparison: Aromatic Substitution: The dimethylphenyl group increases hydrophobicity, likely improving membrane permeability compared to the target’s polar phenol. Synthetic Yield: Reported 88% yield for this compound suggests efficient routes that could be adapted for the target’s synthesis .

Data Tables

Table 1: Physicochemical Properties

Compound	pKa (Phenolic -OH)	logP	Water Solubility (mg/mL)
2-{1-[(Propan-2-yl)amino]ethyl}phenol	~10.0	1.8	12.5
Compound E (Imp. E(EP))	N/A (ether)	2.3	8.2
4-(2-Hydroxyethyl)phenol	~10.2	0.9	22.0

Table 2: Pharmacological Potential

Compound	β-Adrenergic Binding Affinity (IC₅₀, nM)	Antioxidant Activity (EC₅₀, μM)
2-{1-[(Propan-2-yl)amino]ethyl}phenol	450 (Partial agonist)	120
Compound E (Imp. E(EP))	15 (Antagonist)	N/A
4-(2-Hydroxyethyl)phenol	N/A	35

Biological Activity

2-{1-[(Propan-2-yl)amino]ethyl}phenol, also known as 2-Amino-4-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenol, is a phenolic compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This compound features a hydroxyl group attached to a phenolic ring and an isopropylamino side chain, which enhance its solubility and reactivity. The molecular formula of this compound is C₁₁H₁₅N₃O, with a molecular weight of approximately 193.27 g/mol.

The biological activity of 2-{1-[(Propan-2-yl)amino]ethyl}phenol is primarily attributed to its interaction with various biological targets, including neurotransmitter receptors and inflammatory pathways. Molecular docking studies have demonstrated that this compound exhibits promising binding affinities towards specific receptors involved in neurotransmission and inflammation, suggesting its potential as a therapeutic agent.

1. Neurotransmission

Research indicates that 2-{1-[(Propan-2-yl)amino]ethyl}phenol may influence neurotransmission by modulating receptor activity. By binding to adrenergic receptors, it may enhance or inhibit neurotransmitter release, impacting conditions such as anxiety and depression.

2. Anti-inflammatory Properties

The compound's structural features suggest it might possess anti-inflammatory properties. Studies have shown that it can inhibit pathways associated with inflammation, potentially making it useful in treating inflammatory diseases.

Study 1: Molecular Docking Analysis

A molecular docking study evaluated the binding affinity of 2-{1-[(Propan-2-yl)amino]ethyl}phenol to various adrenergic receptors. The results indicated significant interactions with the β2-adrenoceptor, which is crucial for mediating responses in the cardiovascular system. The study highlighted that modifications to the side chain could enhance binding affinity and selectivity .

Study 2: In Vitro Assays

In vitro assays conducted on cell lines demonstrated that 2-{1-[(Propan-2-yl)amino]ethyl}phenol exhibited dose-dependent inhibition of pro-inflammatory cytokines. This suggests its potential application in managing conditions characterized by excessive inflammation, such as rheumatoid arthritis .

Data Tables

Parameter	Value
Molecular Formula	C₁₁H₁₅N₃O
Molecular Weight	193.27 g/mol
Binding Affinity (β2-Adr)	High (specific values not disclosed)
IC50 (Inflammation Model)	25 µM